![molecular formula C6H7NO3 B2550493 1-(5-(Hydroxymethyl)isoxazol-3-yl)ethanone CAS No. 92096-06-5](/img/structure/B2550493.png)
1-(5-(Hydroxymethyl)isoxazol-3-yl)ethanone
Overview
Description
1-(5-(Hydroxymethyl)isoxazol-3-yl)ethanone is a useful research compound. Its molecular formula is C6H7NO3 and its molecular weight is 141.126. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
1-(5-(Hydroxymethyl)isoxazol-3-yl)ethanone and its derivatives have been synthesized and characterized in various studies, highlighting their potential in scientific research. For example, compounds with the hydroxymethyl isoxazole structure have been synthesized using click chemistry, demonstrating applications in spectroscopic characterization and cytotoxic studies (Govindhan et al., 2017). These compounds have also been evaluated for their antimicrobial activity, indicating their potential in developing new antimicrobial agents (K. S. Kumar et al., 2019).
Pharmacological Screening
The pharmacological activities of isoxazole derivatives have been explored, with studies reporting on their antioxidant and antimicrobial activities. For instance, novel substituted isoxazoles have been synthesized and screened for their radical scavenging abilities and antimicrobial activities, showing promising results for further biological applications (D. M. Lokeshwari & K. A. Kumar, 2017).
Biomedical Applications
Research has also focused on the potential biomedical applications of isoxazole compounds. For example, a study described the synthesis of an isoxazole derivative with promising implications for the regulation of inflammatory diseases, supported by docking studies that suggest its utility in biomedical research (Y. E. Ryzhkova, F. V. Ryzhkov, & M. Elinson, 2020).
Molecular Docking and Synthesis Techniques
The development of isoxazole derivatives through various synthesis techniques has been a significant area of research, with studies demonstrating the use of directed metalation and multicomponent reactions for the synthesis of functionalized isoxazoles. These approaches provide insights into the versatility of isoxazole derivatives for different scientific applications, including their use in molecular docking studies to understand interactions with biological molecules (Pradhan & De, 2005).
Future Directions
Isoxazoles, including “1-(5-(Hydroxymethyl)isoxazol-3-yl)ethanone”, continue to attract the attention of researchers due to their synthetic availability, special chemical and biological properties, and widespread practical use . Future research may focus on improving the synthesis methods and exploring the biological activities of these compounds .
Properties
IUPAC Name |
1-[5-(hydroxymethyl)-1,2-oxazol-3-yl]ethanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO3/c1-4(9)6-2-5(3-8)10-7-6/h2,8H,3H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TYSIOSQTKJIFMJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=NOC(=C1)CO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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